Cas no 439692-90-7 (4-chloro-5-ethyl-6-methylthieno2,3-dpyrimidine)
4-Chloro-5-ethyl-6-methylthieno[2,3-d]pyrimidine is a heterocyclic compound featuring a thienopyrimidine core with chloro, ethyl, and methyl substituents. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group at the 4-position enhances electrophilic substitution potential, while the ethyl and methyl groups contribute to steric and electronic modulation, influencing binding affinity and selectivity. Its rigid fused-ring system offers stability, facilitating further functionalization. This compound is particularly useful in the development of kinase inhibitors and other biologically active molecules. Its well-defined synthetic pathway ensures consistent purity and scalability for research and industrial applications.
439692-90-7 structure
Product Name:4-chloro-5-ethyl-6-methylthieno2,3-dpyrimidine
CAS No:439692-90-7
MF:C9H9ClN2S
MW:212.699159383774
MDL:MFCD10686578
CID:876323
PubChem ID:28064820
Update Time:2025-05-28
4-chloro-5-ethyl-6-methylthieno2,3-dpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-5-ethyl-6-methylthieno[2,3-d]pyrimidine
- 4-chloro-5-ethyl-6-methylthiopheno[2,3-d]pyrimidine
- AG-F-54962
- Ambcb4027827
- CTK4I7902
- FT-0683813
- KB-241503
- EN300-800171
- MFCD10686578
- DB-106736
- 4-Chloro-5-ethyl-6-methylthieno[2,3-d]pyrimidine, AldrichCPR
- 439692-90-7
- SCHEMBL6120297
- SDTNZUUFPBXYEW-UHFFFAOYSA-N
- AKOS005174498
- DTXSID80650986
- CS-0296545
- 4-chloro-5-ethyl-6-methylthieno2,3-dpyrimidine
-
- MDL: MFCD10686578
- Inchi: 1S/C9H9ClN2S/c1-3-6-5(2)13-9-7(6)8(10)11-4-12-9/h4H,3H2,1-2H3
- InChI Key: SDTNZUUFPBXYEW-UHFFFAOYSA-N
- SMILES: ClC1=C2C(=NC=N1)SC(C)=C2CC
Computed Properties
- Exact Mass: 212.0174972g/mol
- Monoisotopic Mass: 212.0174972g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 54Ų
4-chloro-5-ethyl-6-methylthieno2,3-dpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB267950-5 g |
4-Chloro-5-ethyl-6-methylthieno[2,3-d]pyrimidine |
439692-90-7 | 5g |
€377.00 | 2022-06-11 | ||
| Chemenu | CM268632-5g |
4-Chloro-5-ethyl-6-methylthieno[2,3-d]pyrimidine |
439692-90-7 | 95% | 5g |
$233 | 2024-07-16 | |
| Matrix Scientific | 063803-500mg |
4-Chloro-5-ethyl-6-methylthieno[2,3-d]pyrimidine |
439692-90-7 | 500mg |
$237.00 | 2023-09-10 | ||
| eNovation Chemicals LLC | Y1238150-1g |
4-CHLORO-5-ETHYL-6-METHYLTHIENO[2,3-D]PYRIMIDINE |
439692-90-7 | 95% | 1g |
$165 | 2024-06-06 | |
| abcr | AB267950-1 g |
4-Chloro-5-ethyl-6-methylthieno[2,3-d]pyrimidine |
439692-90-7 | 1g |
€169.40 | 2023-04-26 | ||
| Chemenu | CM268632-5g |
4-Chloro-5-ethyl-6-methylthieno[2,3-d]pyrimidine |
439692-90-7 | 95% | 5g |
$707 | 2021-08-18 | |
| TRC | C377425-50mg |
4-chloro-5-ethyl-6-methylthieno[2,3-d]pyrimidine |
439692-90-7 | 50mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C377425-100mg |
4-chloro-5-ethyl-6-methylthieno[2,3-d]pyrimidine |
439692-90-7 | 100mg |
$ 65.00 | 2022-04-01 | ||
| TRC | C377425-500mg |
4-chloro-5-ethyl-6-methylthieno[2,3-d]pyrimidine |
439692-90-7 | 500mg |
$ 115.00 | 2022-04-01 | ||
| Enamine | EN300-800171-0.05g |
4-chloro-5-ethyl-6-methylthieno[2,3-d]pyrimidine |
439692-90-7 | 95.0% | 0.05g |
$338.0 | 2025-03-21 |
4-chloro-5-ethyl-6-methylthieno2,3-dpyrimidine Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
439692-90-7 (4-chloro-5-ethyl-6-methylthieno2,3-dpyrimidine) Related Products
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